Cas no 119237-63-7 (Benzo[g]pteridine-2,4(3H,10H)-dione,10-(3,5-dimethylphenyl)-3,7,8-trimethyl-)
119237-63-7 structure
Product Name:Benzo[g]pteridine-2,4(3H,10H)-dione,10-(3,5-dimethylphenyl)-3,7,8-trimethyl-
CAS No:119237-63-7
MF:C21H20N4O2
MW:360.409104347229
CID:192658
PubChem ID:3082959
Update Time:2025-04-19
Benzo[g]pteridine-2,4(3H,10H)-dione,10-(3,5-dimethylphenyl)-3,7,8-trimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzo[g]pteridine-2,4(3H,10H)-dione,10-(3,5-dimethylphenyl)-3,7,8-trimethyl-
- 10-(3,5-dimethylphenyl)-3,7,8-trimethylbenzo[g]pteridine-2,4-dione
- 10-(3',5'-dimethylphenyl)-3-methylflavin
- 10-(3,5-dimethylphenyl)-3,7,8-trimethylbenzo[g]pteridine-2,4(3H,10H)-dione
- 10-Dmpmf
- Benzo(g)pteridine-2,4(3H,10H)-dione, 10-(3,5-dimethylphenyl)-3,7,8-trimethyl-
- 119237-63-7
- DTXSID60152357
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- Inchi: 1S/C21H20N4O2/c1-11-6-12(2)8-15(7-11)25-17-10-14(4)13(3)9-16(17)22-18-19(25)23-21(27)24(5)20(18)26/h6-10H,1-5H3
- InChI Key: PTMUTTBBHPNBNE-UHFFFAOYSA-N
- SMILES: O=C1C2C(=NC(N1C)=O)N(C1C=C(C)C=C(C)C=1)C1C=C(C)C(C)=CC=1N=2
Computed Properties
- Exact Mass: 360.1588
- Monoisotopic Mass: 360.159
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 1
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 65.3Ų
Experimental Properties
- Density: 1.29
- Boiling Point: 540.9°Cat760mmHg
- Flash Point: 280.9°C
- Refractive Index: 1.671
- PSA: 65.34
Benzo[g]pteridine-2,4(3H,10H)-dione,10-(3,5-dimethylphenyl)-3,7,8-trimethyl- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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